Cas no 131177-50-9 (Olean-12-en-29-oicacid, 3,21,23-trihydroxy-, (3b,4b,20b,21a)- (9CI))

• Product Name: Olean-12-en-29-oicacid, 3,21,23-trihydroxy-, (3b,4b,20b,21a)- (9CI)
• CAS No: 131177-50-9
• MF: C₃₀H₄₈O₅
• MW: 488.699130058289
• CID: 162584
• PubChem ID: 131346
• Update Time: 2025-04-19

Olean-12-en-29-oicacid, 3,21,23-trihydroxy-, (3b,4b,20b,21a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-29-oicacid, 3,21,23-trihydroxy-, (3b,4b,20b,21a)- (9CI)
• (2S,3R,4aS,6aR,6aS,6bR,9S,10S,12aR,14bS)-3,10-dihydroxy-9-(hydroxymethyl)-2,4a,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-2-carboxylic acid
• glyyunnansapogenin B
• (3beta,5xi,18alpha,21alpha)-3,21,24-trihydroxyolean-12-en-29-oic acid
• 3beta,21alpha,24-Trihydroxyolean-12-en-30-oic acid
• Olean-12-en-29-oic acid, 3,21,23-trihydroxy-, (3beta,4beta,20beta,21alpha)-
• DTXSID00927107
• CHEBI:173141
• 131177-50-9
• 3,21,23-Trihydroxyolean-12-en-29-oic acid
• 3 beta,21 alpha,24-trihydroxyolean-12-en-30-oic acid

• Inchi： 1S/C30H48O5/c1-25-13-14-29(5)18(19(25)15-27(3,24(34)35)23(33)16-25)7-8-21-26(2)11-10-22(32)28(4,17-31)20(26)9-12-30(21,29)6/h7,19-23,31-33H,8-17H2,1-6H3,(H,34,35)/t19-,20?,21-,22+,23-,25+,26+,27+,28-,29-,30-/m1/s1
• InChI Key： ZXWLSOQCDSAYHO-CXPCWDADSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C([C@@]1(C)CO)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C)C[C@H]([C@](C(=O)O)(C)C[C@@H]4C3=CC[C@@H]12)O

Computed Properties

• Exact Mass: 488.350175
• Monoisotopic Mass: 488.350175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 945
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98
• XLogP3: 6.2

Experimental Properties

• Density: 1.19
• Boiling Point: 620.6°Cat760mmHg
• Flash Point: 343.1°C
• Refractive Index: 1.58